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Compound of Interest

Compound Name: 5-Acetyltaxachitriene A

Cat. No.: B15594194

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 5-
Acetyltaxachitriene A, a complex diterpenoid belonging to the taxane family. Due to the

scarcity of directly published data for 5-Acetyltaxachitriene A, this guide infers its

spectroscopic characteristics based on the foundational data of its parent compound,

taxachitriene A, isolated from the needles of the Chinese yew, Taxus chinensis var. mairei. This

document is intended to serve as a valuable resource for researchers engaged in the isolation,

characterization, and development of novel taxane-based therapeutic agents.

Chemical Structure
5-Acetyltaxachitriene A is understood to be an acetylated derivative of taxachitriene A at the

C-5 position. The core structure is a bicyclo[9.3.1]pentadecane ring system, characteristic of

the taxane diterpenoids.

Molecular Formula: C₃₄H₄₆O₁₄
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The following tables summarize the nuclear magnetic resonance (NMR) and mass

spectrometry (MS) data for the parent compound, taxachitriene A. The expected shifts for 5-
Acetyltaxachitriene A are inferred from this data, with anticipated changes highlighted.

Acetylation at the C-5 position is expected to induce a downfield shift in the ¹H NMR signal of

the proton at C-5 and the ¹³C NMR signals of C-5 and adjacent carbons.

¹H NMR Data (500 MHz, CDCl₃) of Taxachitriene A and
Inferred Shifts for 5-Acetyltaxachitriene A
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Position
Taxachitriene A (δ ppm, J
in Hz)

5-Acetyltaxachitriene A
(Inferred δ ppm)

1 2.55 (m) ~2.55

2 5.65 (d, J=7.5) ~5.65

3 6.10 (d, J=10.0) ~6.10

5 4.45 (br d, J=7.0) ~5.50 (downfield shift)

6α 1.90 (m) ~1.90

6β 2.35 (m) ~2.35

7 5.40 (dd, J=10.5, 7.0) ~5.40

9 5.95 (d, J=6.0) ~5.95

10 6.30 (d, J=6.0) ~6.30

13 4.90 (q, J=8.0) ~4.90

14α 2.10 (m) ~2.10

14β 2.20 (m) ~2.20

16 1.75 (s) ~1.75

17 1.15 (s) ~1.15

18 1.95 (s) ~1.95

19 1.05 (s) ~1.05

20α 4.15 (d, J=8.5) ~4.15

20β 4.30 (d, J=8.5) ~4.30

OAc
2.05, 2.08, 2.10, 2.15, 2.25 (s

each)

2.05, 2.08, 2.10, 2.15, 2.25,

~2.18 (new Ac)

¹³C NMR Data (125 MHz, CDCl₃) of Taxachitriene A and
Inferred Shifts for 5-Acetyltaxachitriene A

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15594194/docs?utm_src=pdf-body#unveiling-the-spectroscopic-signature-of-5-acetyltaxachitriene-a-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Taxachitriene A (δ ppm)
5-Acetyltaxachitriene A
(Inferred δ ppm)

1 45.5 ~45.5

2 75.1 ~75.1

3 134.5 ~134.5

4 142.0 ~142.0

5 70.5 ~72.0 (downfield shift)

6 35.0 ~35.0

7 76.0 ~76.0

8 138.0 ~138.0

9 78.0 ~78.0

10 74.0 ~74.0

11 135.0 ~135.0

12 140.0 ~140.0

13 72.0 ~72.0

14 38.0 ~38.0

15 40.0 ~40.0

16 22.0 ~22.0

17 28.0 ~28.0

18 15.0 ~15.0

19 25.0 ~25.0

20 65.0 ~65.0

OAc (C=O)
170.1, 170.2, 170.3, 170.5,

170.8

170.1, 170.2, 170.3, 170.5,

170.8, ~170.0 (new Ac)
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OAc (CH₃) 21.0, 21.1, 21.2, 21.3, 21.5
21.0, 21.1, 21.2, 21.3, 21.5,

~21.4 (new Ac)

Mass Spectrometry (MS) Data
The mass spectrum of 5-Acetyltaxachitriene A is expected to show a molecular ion peak

corresponding to its molecular formula (C₃₄H₄₆O₁₄) and characteristic fragmentation patterns of

taxane diterpenoids, including the loss of acetyl groups.

Expected [M+H]⁺: m/z 679.2887

Expected [M+Na]⁺: m/z 701.2706

Key Fragmentation: Loss of acetic acid (60 Da) from the molecular ion.

Experimental Protocols
The following are generalized experimental protocols for the isolation and spectroscopic

analysis of taxane diterpenoids, which would be applicable to 5-Acetyltaxachitriene A.

Isolation and Purification
Extraction: The dried and powdered needles of Taxus chinensis var. mairei are extracted with

a suitable solvent, typically methanol or ethanol, at room temperature.

Partitioning: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate

compounds based on their polarity.

Chromatography: The fraction containing the target compound (typically the ethyl acetate or

chloroform fraction) is subjected to a series of chromatographic techniques for purification.

This includes:

Silica Gel Column Chromatography: Elution with a gradient of n-hexane and ethyl acetate.

Sephadex LH-20 Column Chromatography: Elution with methanol.
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Preparative High-Performance Liquid Chromatography (HPLC): Using a C18 column and

a mobile phase of methanol-water or acetonitrile-water.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra are recorded on

a 500 MHz or higher spectrometer using CDCl₃ as the solvent and TMS as the internal

standard.

Mass Spectrometry: High-resolution mass spectra are obtained using an ESI-TOF or a

similar high-resolution mass spectrometer.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the isolation and structural elucidation

of 5-Acetyltaxachitriene A.
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Caption: Workflow for the isolation and spectroscopic characterization of 5-
Acetyltaxachitriene A.

This guide provides a comprehensive, albeit inferred, spectroscopic profile of 5-
Acetyltaxachitriene A. It is crucial for researchers to perform their own detailed spectroscopic

analysis on a purified sample to confirm these characteristics. The provided methodologies and

workflow serve as a robust framework for such an investigation.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of 5-
Acetyltaxachitriene A: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594194/docs#unveiling-the-spectroscopic-
signature-of-5-acetyltaxachitriene-a-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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